tert-butyl 3-(aminomethyl)-5-methylpiperidine-1-carboxylate
Overview
Description
Tert-butyl 3-(aminomethyl)-5-methylpiperidine-1-carboxylate, also known as tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate, is an organometallic compound with a wide range of applications in the field of scientific research. Its unique structure and properties make it a valuable tool for a variety of laboratory experiments.
Scientific Research Applications
Tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate has a wide range of applications in the field of scientific research. It has been used in the synthesis of various pharmaceuticals, including anti-inflammatory drugs and antibiotics. It has also been used in the synthesis of new catalysts and catalytic systems. Furthermore, it has been used as a reagent in the synthesis of heterocyclic compounds, and as an inhibitor of enzymes such as tyrosinase.
Mechanism of Action
Tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate has been shown to act as an inhibitor of enzymes such as tyrosinase. It binds to the active site of the enzyme, blocking its activity. This inhibition of tyrosinase activity can be beneficial in the synthesis of heterocyclic compounds, as it can reduce the amount of time required for the reaction.
Biochemical and Physiological Effects
Tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the growth of certain bacteria and fungi. It has also been shown to possess anti-inflammatory and antifungal properties. Furthermore, it has been shown to possess antioxidant activity, which can help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
Tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Furthermore, it can be used in a variety of reactions, including those involving heterocyclic compounds. However, it is important to note that this compound is toxic and should be handled with care. Additionally, it is important to ensure that the reaction conditions are properly controlled, as the compound can react with other compounds in the reaction mixture.
Future Directions
There are several potential future directions for the use of tert-butyl 3-(aminomethyl)-5-methylpiperidine-1-carboxylate 3-amino-5-methylpiperidine-1-carboxylate. It could be used in the synthesis of new catalysts and catalytic systems, as well as in the development of new pharmaceuticals. Additionally, it could be used to develop new inhibitors of enzymes such as tyrosinase. Furthermore, it could be used to study the biochemical and physiological effects of this compound, as well as its potential applications in the medical field.
Synthesis Methods
Tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate can be synthesized through a two-step process. The first step involves the condensation of tert-butyl 3-amino-5-methylpiperidine-1-carboxylic acid with a suitable alkyl halide in the presence of a base such as sodium hydride. The second step involves the hydrolysis of the resulting tert-butyl 3-amino-5-methylpiperidine-1-carboxylate ester with aqueous acid. This method is reliable and can be used to produce the desired compound in a relatively short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(aminomethyl)-5-methylpiperidine-1-carboxylate involves the reaction of tert-butyl 3-(chloromethyl)-5-methylpiperidine-1-carboxylate with ammonia in methanol.", "Starting Materials": [ "tert-butyl 3-(chloromethyl)-5-methylpiperidine-1-carboxylate", "ammonia", "methanol" ], "Reaction": [ "Add ammonia to methanol and stir to dissolve.", "Add tert-butyl 3-(chloromethyl)-5-methylpiperidine-1-carboxylate to the ammonia/methanol solution.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and stirring.", "Extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 3-(aminomethyl)-5-methylpiperidine-1-carboxylate as a white solid." ] } | |
CAS RN |
1526835-41-5 |
Molecular Formula |
C12H24N2O2 |
Molecular Weight |
228.3 |
Purity |
95 |
Origin of Product |
United States |
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